Cas no 37475-88-0 (Benzenesulfonicacid, (1-methylethyl)-, ammonium salt (1:1))

• Product Name: Benzenesulfonicacid, (1-methylethyl)-, ammonium salt (1:1)
• CAS No: 37475-88-0
• MF: C₉H₁₅NO₃S
• MW: 217.285301446915
• CID: 303653
• PubChem ID: 161945
• Update Time: 2025-04-19

Benzenesulfonicacid, (1-methylethyl)-, ammonium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonicacid, (1-methylethyl)-, ammonium salt (1:1)
• azanium,2-propan-2-ylbenzenesulfonate
• (1-Methylethyl)benzenesulfonic acid, ammonium salt
• ammonium 2-(propan-2-yl)benzenesulfonate
• ammonium 3-(1-methylethyl)benzenesulfonate
• Ammonium cumenesulfonate
• Ammonium cumenesulphonate
• Benzenesulfonic acid, (1-methylethyl)-, ammonium salt
• 9T0LA0S784
• 37475-88-0
• EINECS 253-519-1
• ammonium O-cumenesulfonate
• Q27273125
• Benzenesulfonic acid, (1-methylethyl)-, ammonium salt (1:1)
• azanium;2-propan-2-ylbenzenesulfonate
• NS00089098
• Y135733VYD
• UNII-Y135733VYD
• SCHEMBL340600

• Inchi： 1S/C9H12O3S.H3N/c1-7(2)8-5-3-4-6-9(8)13(10,11)12;/h3-7H,1-2H3,(H,10,11,12);1H3
• InChI Key： LUAVFCBYZUMYCE-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(C)C)(=O)(=O)[O-].[NH4+]

Computed Properties

• Exact Mass: 217.07735
• Monoisotopic Mass: 217.077264
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 66.6

Experimental Properties

• Boiling Point: 399.7°C at 760 mmHg
• Flash Point: 195.5°C
• PSA: 93.7